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Compound of Interest

Compound Name: Guazatine acetate salt

Cat. No.: B037631

For Researchers, Scientists, and Drug Development Professionals

Introduction and Chemical Identity

Guazatine acetate is the salt of guazatine, a non-systemic contact fungicide and bird repellent.
[1][2] It is not a single chemical entity but a complex reaction mixture produced by the
amidination of technical iminodi(octamethylene)diamine.[3][4][5] This mixture comprises
numerous guanidines and polyamines, with the most abundant components being the fully
guanidated triamine (GGG) and diamine (GG).[5][6] Formulations are typically aqueous
solutions of the acetate salts to enhance stability.[2][7] Due to its multicomponent nature,
analysis and toxicological assessment require specific approaches, often using marker
compounds for quantification.[4]

e CAS Number: 115044-19-4[3]
e Chemical Class: Guanidine Fungicide[2]
e Primary Uses: Seed treatment for cereals, post-harvest dip for citrus and other fruits.[8]

Hazard Identification and GHS Classification

Guazatine acetate is classified as a hazardous substance with significant acute toxicity via
inhalation, oral, and dermal routes.[9]

GHS Hazard Statements:
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o H330: Fatal if inhaled (Acute Toxicity, Inhalation - Category 1)[9]
e H302: Harmful if swallowed (Acute Toxicity, Oral - Category 4)[9]
e H312: Harmful in contact with skin (Acute Toxicity, Dermal - Category 4)[9]

o H400: Very toxic to aquatic life (Hazardous to the aquatic environment, acute hazard -
Category 1)[9]

Toxicological Profile

The toxicological data for Guazatine acetate indicates moderate to high acute toxicity in
mammals and high toxicity to aquatic organisms.

Acute Toxicity

Exposure can cause adverse effects through oral ingestion, dermal contact, and is particularly
dangerous if inhaled.[8] Symptoms of exposure may include nausea, vomiting, gastrointestinal
discomfort, and diarrhea.[8]

Table 1: Acute Mammalian Toxicity Data

Endpoint Species Route Value Reference
~227-308

LDso Rat Oral [8][10]
mglkg

LDso Rat Dermal >1000 mg/kg [8][10]

LDso Rabbit Dermal 1176 mg/kg [10]

LCso (4hr) Rat Inhalation 0.163 mg/L [8]

LDso Pigeon Oral 82 mg/kg [8][10]

| LDso | Japanese Quail | Oral | 429 mg/kg |[10] |

Chronic Toxicity and Acceptable Daily Intake (ADI)

Long-term feeding studies have been conducted to establish safe exposure levels.
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Table 2: Chronic Toxicity Data and Reference Values

Study / Value Species Finding Reference

No-Observed-

2-Year Feeding Effect Level
. Rat & Dog [10]
Trial (NOEL): 200 mgl/kg
in diet

| Acceptable Daily Intake (ADI) | Human | 0.006 mg/kg/day (Based on a NOEL of 0.625
mg/kg/day from the most sensitive species) |[8] |

Carcinogenicity, Genotoxicity, and Reproductive Toxicity

o Carcinogenicity: Based on available data, Guazatine acetate is not considered carcinogenic.
[8] Studies in rats showed no evidence of carcinogenicity.[10] It is not classified as a
carcinogen by IARC, NTP, or OSHA.

o Genotoxicity: Specific genotoxicity studies were not detailed in the reviewed documents.

e Reproductive and Developmental Toxicity: Guazatine acetate is reported to be non-
teratogenic in rats.[8][10] One safety data sheet noted "no data available" for reproductive
toxicity, suggesting no specific adverse effects have been identified.

Ecotoxicological Profile

Guazatine acetate is very toxic to aquatic life. Care must be taken to prevent its release into
waterways, drains, or sewers.[8]

Table 3: Aquatic Ecotoxicity Data
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Endpoint Species Value Reference

Rainbow Trout

LCso (96h) (Oncorhynchus 1.41 mg/L
mykiss)

LCso (96h) Bluegill Sunfish 0.42 mg/L [8]
Water Flea (Daphnia

ECso (48h) 0.15 mg/L [8]

magna)

Algae (Raphidocelis
ECso (72h) ) 0.0135 mg/L [8]
subcapitata)

>200 u g/bee (Not
LDso (contact) Bees ) [8][10]
toxic)

| LCso (14d) | Earthworms | >1000 mg/kg |[10] |

Experimental Protocols and Methodologies

Detailed experimental protocols are proprietary and not fully available in the public domain.
However, summaries from regulatory evaluations provide insight into the methodologies used.

Animal Metabolism Studies

» Objective: To understand the absorption, distribution, metabolism, and excretion of
Guazatine.

o Methodology Summary: Studies were conducted on rats and lactating cows.[3][7] A common
approach involved administering a single oral dose of Guazatine acetate dual-labeled with
radioactive isotopes (e.g., **C in the guanidino groups and 3H in the octyl moieties).[3] Urine,
feces, and tissues were collected over a period of 72 to 96 hours to measure radioactivity.[3]
Metabolites were identified in excreta and key tissues like the kidneys to determine the
biotransformation pathways, with deamidination being a primary route.[3][7]

o Key Findings: The majority of an oral dose was eliminated in the feces, with a smaller portion
absorbed and excreted in the urine.[3] The highest tissue concentrations were found in the
kidneys.[7]
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Chronic Toxicity (2-Year Feeding Study)

Objective: To determine the long-term effects of dietary exposure and establish a No-
Observed-Effect Level (NOEL).

Methodology Summary: Studies were performed on rats and dogs, which were fed diets
containing various concentrations of Guazatine acetate for two years.[10] Endpoints
monitored would have included clinical observations, body weight, food consumption,
hematology, clinical chemistry, urinalysis, and comprehensive histopathological examination
of tissues at the end of the study.

Key Finding: The NOEL for both rats and dogs was determined to be 200 mg/kg in the diet.
[10]

Residue Analysis in Foodstuffs

Objective: To accurately quantify residues of the multi-component Guazatine mixture in
crops.

Methodology Summary: A reference method involves extraction with a formic
acid/water/acetone mixture, followed by chromatographic separation using Liquid
Chromatography with tandem mass spectrometry (LC-MS/MS).[4] Because commercial
reference standards are also complex mixtures, the quantification process is challenging.[4]
[5] A common approach is to quantify four major “indicator” cations (GG, GGG, GGN, GNG)
and use a calculated factor, derived from the specific reference standard batch, to determine
the total Guazatine acetate residue.[4]

Safety and Handling Precautions

Strict adherence to safety protocols is mandatory when handling Guazatine acetate due to its

high acute inhalation toxicity and other hazards.

Engineering Controls & Personal Protective Equipment
(PPE)

Engineering Controls: Always handle Guazatine acetate in a well-ventilated area.[8] For
handling the solid form or creating aerosols, work under a chemical fume hood is required.
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o Respiratory Protection: Wear appropriate respiratory protection to prevent inhalation of dust
or aerosols.

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[8]

e Hand and Body Protection: Wear impervious protective gloves and clothing to prevent skin
contact.

Handling and Storage

e Handling: Avoid breathing dust/aerosols.[8] Avoid contact with skin and eyes. Do not eat,
drink, or smoke in the work area.[8] Wash hands and exposed skin thoroughly after handling.

[8]

o Storage: Store in a dry, cool, and well-ventilated area in the original, tightly closed container.
[11] The storage area should be locked up or accessible only to authorized personnel.

First Aid Measures

 Inhalation: Immediately remove the person to fresh air. Call a physician or poison control
center without delay.[8] If breathing has stopped, provide artificial respiration.

o Skin Contact: Immediately take off all contaminated clothing. Rinse skin thoroughly with soap
and water.[8] Seek medical attention if irritation occurs or if you feel unwell.[8]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do.[8] Seek immediate medical advice.[11]

 Ingestion: Rinse mouth. Do NOT induce vomiting.[8] Immediately call a physician or poison
control center.[8]

Disposal

+ Waste material must be disposed of as hazardous waste in accordance with national and
local regulations. Do not allow the product to enter drains or waterways.[8] Uncleaned
containers should be handled as the product itself.

Visualized Workflows and Logic Diagrams
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The following diagrams illustrate key processes related to the assessment and handling of
Guazatine acetate.
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Caption: General workflow for toxicological assessment of a chemical substance.
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Caption: Logical flow for the safe handling of Guazatine acetate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Guazatine Acetate Salt: A Technical Guide to its
Toxicological Profile and Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b037631#toxicological-profile-and-safety-data-for-
handling-guazatine-acetate-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b037631?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

